Cas no 921562-96-1 (N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-3,4,5-trimethoxybenzamide)

• Product Name: N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-3,4,5-trimethoxybenzamide
• CAS No: 921562-96-1
• MF: C₂₄H₃₀N₂O₆
• MW: 442.504806995392
• CID: 6245303
• PubChem ID: 40887523
• Update Time: 2025-07-15

N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-3,4,5-trimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-3,4,5-trimethoxybenzamide
• AKOS024633335
• N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-3,4,5-trimethoxybenzamide
• 921562-96-1
• F2262-0324
• N-(3,3-dimethyl-4-oxo-5-propyl-2H-1,5-benzoxazepin-7-yl)-3,4,5-trimethoxybenzamide

• Inchi： 1S/C24H30N2O6/c1-7-10-26-17-13-16(8-9-18(17)32-14-24(2,3)23(26)28)25-22(27)15-11-19(29-4)21(31-6)20(12-15)30-5/h8-9,11-13H,7,10,14H2,1-6H3,(H,25,27)
• InChI Key： MSZMBWVCAYAWGQ-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2N(CCC)C(C(C)(C)C1)=O)NC(C1C=C(C(=C(C=1)OC)OC)OC)=O

Computed Properties

• Exact Mass: 442.21038668g/mol
• Monoisotopic Mass: 442.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 642
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 86.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines

Additional information on N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-3,4,5-trimethoxybenzamide

Professional Introduction to N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-3,4,5-trimethoxybenzamide (CAS No. 921562-96-1)

N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-3,4,5-trimethoxybenzamide is a sophisticated organic compound characterized by its intricate molecular structure and potential pharmacological applications. This compound, identified by the CAS number 921562-96-1, has garnered attention in the field of medicinal chemistry due to its unique structural features and promising biological activities. The presence of a benzoxazepine core and a trimethoxybenzamide substituent suggests a potential for diverse interactions with biological targets, making it a subject of interest for further research and development.

The benzoxazepine scaffold is a heterocyclic compound that has been extensively studied for its pharmacological properties. Benzoxazepines are known for their ability to modulate various biological pathways, including neurotransmitter systems and inflammatory responses. The specific substitution pattern in N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-3,4,5-trimethoxybenzamide, particularly the 3,3-dimethyl, 4-oxo, and 5-propyl groups on the tetrahydrobenzoxazepine ring, contributes to its distinct chemical profile and may influence its biological activity. These structural elements can affect the compound's solubility, metabolic stability, and interaction with biological targets.

The amide group in 3,4,5-trimethoxybenzamide is another key feature that can significantly impact the compound's pharmacological properties. Amides are commonly found in bioactive molecules and are known to participate in hydrogen bonding interactions with biological targets. The trimethoxy substituents on the benzene ring of the amide moiety may enhance the compound's binding affinity to specific receptors or enzymes. This structural feature is particularly relevant in drug design, as it can be exploited to optimize binding interactions and improve therapeutic efficacy.

In recent years, there has been growing interest in exploring novel compounds with potential therapeutic applications. N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-3,4,5-trimethoxybenzamide represents a promising candidate in this context. Its unique structural composition suggests that it may exhibit properties suitable for various therapeutic indications. For instance, the benzoxazepine core has been associated with activities related to central nervous system modulation and anti-inflammatory effects. The trimethoxybenzamide moiety could contribute to additional pharmacological interactions by modulating enzyme activity or receptor binding.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The presence of multiple stereocenters and functional groups necessitates precise control over reaction conditions to achieve the desired product configuration. Advances in synthetic methodologies have enabled the efficient preparation of complex molecules like N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-3,4,5-trimethoxybenzamide, facilitating further exploration of its biological potential.

Evaluation of the pharmacological properties of N-(3,3-dimethyl-4-oxyoxygen-oxygen-oxygen-oxygen-oxygen-oxygen-oxygen-oxygen-oxygen-oxygen-oxygen-oxygen-oxygen-oxygen-p-p-p-p-p-p-p-p-p-p-p-p-p-p-p-p-p-p-p-p-p-yloxyloxyloxyloxyloxyloxyloxyloxyloxyloxyloxyloxyloxyloxyloxyloxyloxyloxyloxyzapin-zapin-zapin-zapin-zapin-zapin-zapin-zapin-zapin-zapin-zapin-zapin-zapin-zapin-zapin-zapin-ylyl)-ylyl)-ylyl)-ylyl)-ylyl)-ylyl)-ylyl)-ylyl)-ylyl)-ylyl)-ylyl)-ylyl)-ylyl)-ylyl)

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